Cas no 156564-82-8 (2-(2-amino-4-methylphenoxy)ethan-1-ol)

2-(2-amino-4-methylphenoxy)ethan-1-ol structure
156564-82-8 structure
Product Name:2-(2-amino-4-methylphenoxy)ethan-1-ol
CAS No:156564-82-8
MF:C9H13NO2
MW:167.205022573471
CID:1331071
PubChem ID:22734916
Update Time:2025-04-20

2-(2-amino-4-methylphenoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-(2-amino-4-methylphenoxy)-
    • 2-(2-amino-4-methylphenoxy)ethanol
    • 2-(2-amino-4-methylphenoxy)ethan-1-ol
    • AKOS000313880
    • EN300-1232590
    • SCHEMBL3094604
    • 156564-82-8
    • DTXSID70627940
    • Inchi: 1S/C9H13NO2/c1-7-2-3-9(8(10)6-7)12-5-4-11/h2-3,6,11H,4-5,10H2,1H3
    • InChI Key: WCLGOXUDUDSLOC-UHFFFAOYSA-N
    • SMILES: O(CCO)C1C=CC(C)=CC=1N

Computed Properties

  • Exact Mass: 167.09469
  • Monoisotopic Mass: 167.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 55.5Ų

Experimental Properties

  • PSA: 55.48

2-(2-amino-4-methylphenoxy)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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$2152.0 2023-05-23
Enamine
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Enamine
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